Cas no 2229528-29-2 (tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate
• CAS No: 2229528-29-2
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6117650
• PubChem ID: 165757474
• Update Time: 2025-10-19

tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate
• EN300-1872159
• 2229528-29-2
• tert-butyl N-[3-(but-3-yn-1-yl)phenyl]carbamate

• Inchi： 1S/C15H19NO2/c1-5-6-8-12-9-7-10-13(11-12)16-14(17)18-15(2,3)4/h1,7,9-11H,6,8H2,2-4H3,(H,16,17)
• InChI Key： XMYSFLAITTYQJF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229528-29-2 and Product Name: Tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate

The compound with the CAS number 2229528-29-2 and the product name Tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a tert-butyl group, a but-3-yn-1-yl moiety, and a phenylcarbamate moiety, which collectively contribute to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. Carbamates are known for their role as intermediates in the synthesis of various pharmaceuticals, including insecticides, herbicides, and therapeutic agents. The presence of the tert-butyl group in this compound enhances its stability and lipophilicity, making it a promising candidate for further investigation in drug formulation. Additionally, the but-3-yn-1-yl substituent introduces a triple bond, which can be exploited for various chemical modifications and functionalizations, thereby expanding its potential applications.

The phenylcarbamate moiety is particularly noteworthy as it is frequently employed in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. This compound's structural framework suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable scaffold for the development of new therapeutic agents. Current research in medicinal chemistry increasingly focuses on identifying and optimizing such scaffolds to enhance drug efficacy and reduce side effects.

Recent studies have highlighted the importance of Tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate in the context of developing novel pharmacological agents. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The unique combination of functional groups in this compound allows for selective modifications that can fine-tune its biological activity. This flexibility is particularly valuable in drug discovery pipelines where precise control over molecular properties is essential.

The triple bond present in the but-3-yn-1-yl group offers additional opportunities for chemical manipulation. For example, it can be used to introduce other functional groups through reactions such as hydroxylation or reduction, which can alter the compound's pharmacokinetic properties. These modifications are crucial for optimizing drug delivery and improving therapeutic outcomes. Furthermore, the stability provided by the tert-butyl group ensures that the compound remains intact during synthetic processes, reducing the likelihood of degradation and loss of activity.

In addition to its potential as a pharmacological intermediate, Tert-butyl N-3-(but-3-yn-1-yl)phenylcarbamate has shown promise in material science applications. Its unique molecular structure makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For instance, researchers have investigated its incorporation into polymers and coatings to enhance durability and functionality. These applications underscore the compound's versatility beyond traditional pharmaceutical uses.

The synthesis of Tert-butyl N-3-(but-3-yn-1-y l)phen ylcarbamat e involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and carbamate formation techniques. Each step must be meticulously controlled to avoid side reactions that could compromise the final product's integrity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale applications.

From a regulatory perspective, compounds like Tert-butyl N - 3 - ( but - 3 - y n - 1 - y l ) phen ylcarbamat e must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This involves comprehensive toxicological studies, pharmacokinetic evaluations, and preclinical trials. The growing body of research on this compound suggests that it has the potential to meet these stringent requirements if further studies confirm its favorable profile.

The future prospects for Tert-but yl N - 3 - ( but - 3 - y n - 1 - y l ) phen ylcarbamat e are promising given its unique structural features and diverse potential applications. Ongoing research aims to explore new synthetic routes that could improve production efficiency while maintaining high quality standards. Additionally, collaborations between academia and industry are likely to accelerate progress by leveraging complementary expertise and resources.

In conclusion, Tert-but yl N - 3 - ( but - 3 - y n - 1 - y l ) phen ylcarbamat e represents a significant advancement in pharmaceutical chemistry with potential applications ranging from drug development to material science . Its structural features offer numerous opportunities for further optimization , making it a valuable scaffold for future research . As our understanding of molecular interactions continues to grow , compounds like this are poised to play an increasingly important role in addressing complex challenges in medicine and technology .